![molecular formula C16H18F3N3O2 B6073045 N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea](/img/structure/B6073045.png)
N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown potential in treating various diseases and disorders due to its unique properties. In
Mechanism of Action
The mechanism of action of N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This leads to a reduction in inflammation and cell proliferation, which can help in treating various diseases and disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to reduce inflammation, inhibit cell proliferation, and modulate neurotransmitter release. It has also been shown to have antioxidant properties and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea in lab experiments include its potential in treating various diseases and disorders, its unique properties, and its ability to modulate various signaling pathways in the body. However, the limitations include the complexity of the synthesis method, the high cost of the compound, and the lack of understanding of its mechanism of action.
Future Directions
The future directions for N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea include further studies to understand its mechanism of action, its potential in treating other diseases and disorders, and the development of more efficient synthesis methods. It also has potential for use in drug delivery systems and as a diagnostic tool.
Conclusion:
This compound is a chemical compound that has shown promise in treating various diseases and disorders. Its unique properties and ability to modulate various signaling pathways in the body make it an attractive target for scientific research. Further studies are needed to fully understand its mechanism of action and its potential in treating other diseases and disorders.
Synthesis Methods
N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea can be synthesized using a multistep process. The first step involves the reaction between 2-(trifluoromethyl)benzaldehyde and 3-pyrrolidinone to form an intermediate compound. This intermediate is then reacted with allylamine to form the final product. The synthesis method is complex and requires expertise in organic chemistry.
Scientific Research Applications
N-allyl-N'-{5-oxo-1-[2-(trifluoromethyl)benzyl]-3-pyrrolidinyl}urea has been extensively studied for its potential in treating various diseases and disorders. It has shown promise in treating cancer, Alzheimer's disease, and epilepsy. It has also been studied for its potential as an anti-inflammatory agent and as a treatment for neuropathic pain.
Properties
IUPAC Name |
1-[5-oxo-1-[[2-(trifluoromethyl)phenyl]methyl]pyrrolidin-3-yl]-3-prop-2-enylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3N3O2/c1-2-7-20-15(24)21-12-8-14(23)22(10-12)9-11-5-3-4-6-13(11)16(17,18)19/h2-6,12H,1,7-10H2,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWODUXXJGXXIOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)NC1CC(=O)N(C1)CC2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.